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Compound of Interest

Compound Name: 1-Propanol, 1-phenyl, TMS

Cat. No.: B15453341

Essential Safety and Handling Guide for 1-
Propanol, 1-phenyl, TMS

Disclaimer: Direct safety and handling information for 1-Propanol, 1-phenyl, TMS (trimethyl(1-
phenylpropoxy)silane) is not readily available. The following guidance is synthesized from data
on structurally related and constituent compounds, primarily 1-Phenyl-1-propanol and 1-
Propanol. It is imperative to consult the specific Safety Data Sheet (SDS) for 1-Propanol, 1-
phenyl, TMS as soon as it is available and to conduct a thorough risk assessment before
handling this chemical.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals. It includes operational procedures and
disposal considerations to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

When handling 1-Propanol, 1-phenyl, TMS, a comprehensive PPE strategy is crucial to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE based on the hazards associated with related compounds.
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Personal Protective

Body Part _ Rationale and Specifications
Equipment
To protect against potential
Safety goggles with side- splashes and vapors. Standard
Eyes/Face : .
shields or a face shield safety glasses are not
sufficient.[1][2]
] ] To prevent skin contact.[1]
Chemical-resistant gloves )
) o Regularly inspect gloves for
Skin (e.g., nitrile, neoprene) and a

flame-retardant lab coat

signs of degradation or

perforation.

Respiratory

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate or
exposure limits are exceeded,
a NIOSH-approved respirator
with appropriate cartridges
should be used.[1][3]

To avoid inhalation of
potentially harmful vapors or
mists.[1][4]

Body

Long pants and closed-toe

shoes

Minimum requirement for
laboratory work to protect

against accidental spills.[2]

Quantitative Data Summary

The following table presents available quantitative data for 1-Propanol, 1-phenyl, TMS and the

related compound 1-Phenyl-1-propanol.
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Property 1-Propanol, 1-phenyl, TMS 1-Phenyl-1-propanol
Molecular Formula C12H200Si[5][6][7] C9H120[8]

Molecular Weight 208.37 g/mol [6][7] 136.19 g/mol [8]

Boiling Point Not available 103 °C at 14 mmHg]8]
Density Not available 0.994 g/mL at 25 °C

Flash Point Not available 90 °C (194 °F) - closed cup

Experimental Protocols
Safe Handling and Storage

» Engineering Controls: Always handle 1-Propanol, 1-phenyl, TMS in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation exposure.[3][4]
Eyewash stations and safety showers should be readily accessible.[4][9]

» Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the
table above.

o Dispensing: When transferring the chemical, use appropriate tools (e.g., pipettes, graduated
cylinders) to minimize splashing. Ground and bond containers when transferring large
guantities to prevent static discharge.[4][9]

o Storage: Store containers in a cool, dry, and well-ventilated area away from heat, sparks,
and open flames.[4][10] Keep containers tightly closed when not in use.[3][10] Store away
from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and
acid chlorides.[10]

e Hygiene: Wash hands thoroughly with soap and water after handling.[10] Do not eat, drink,
or smoke in areas where the chemical is handled or stored.

Spill Response Protocol

» Evacuation: Immediately evacuate all personnel from the affected area.

o Ventilation: Ensure the area is well-ventilated, if safe to do so.
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« Ignition Sources: Remove all sources of ignition from the spill area.[1][10]

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill.[10][11] Prevent the spill from entering drains or waterways.[1]

o Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place it in a
sealed, labeled container for disposal.

» Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water.

e Reporting: Report the spill to the appropriate laboratory supervisor or safety officer.

Disposal Plan

o Waste Characterization: All waste containing 1-Propanol, 1-phenyl, TMS must be treated as
hazardous waste.

» Containerization: Collect waste in a clearly labeled, sealed, and compatible container.

» Disposal: Dispose of the hazardous waste through a licensed environmental disposal
company, following all local, state, and federal regulations.[4][10] Do not dispose of it down
the drain.[1]

Visual Workflow for Chemical Spill Response
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Caption: Workflow for a safe and effective chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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